Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
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- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
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- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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2. Front cover
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3. LIBS as a diagnostic tool during the laser cleaning of copper based alloys: experimental results†‡Francesco Colao,Roberta Fantoni,Violeta Lazic,Luisa Caneve,Anna Giardini,Valeria Spizzichino J. Anal. At. Spectrom., 2004,19, 502-504
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Gao-Feng Liu,Bao-Hui Ye,Yong-Hua Ling,Xiao-Ming Chen Chem. Commun., 2002, 1442-1443
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Boris Estrine,Norbert Hoffmann,Jean Le Bras,Siniša Marinković,Jacques Muzart React. Chem. Eng., 2016,1, 176-182
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7. Photocatalysis and photoinduced hydrophilicity of WO3 thin films with underlying Pt nanoparticlesMasahiro Miyauchi Phys. Chem. Chem. Phys., 2008,10, 6258-6265
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Nanquan Jiang,Chao Liu Org. Chem. Front., 2023,10, 3684-3700
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Junhao Li,Jinya Cai,Haixia Su,Hanwen Du,Juan Zhang,Shihui Ding,Guixia Liu,Yun Tang,Weihua Li Mol. BioSyst., 2016,12, 868-878
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Marin Sapunar,Aurora Ponzi,Sermsiri Chaiwongwattana,Momir Mališ,Antonio Prlj,Piero Decleva,Nađa Došlić Phys. Chem. Chem. Phys., 2015,17, 19012-19020
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
- 455-19-6(4-(Trifluoromethyl)benzaldehyde)
- 3906-16-9((1R)-1-(2-naphthyl)ethanamine)
- 2922-74-9(Sodium ((2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-3-hydroxytetrahydrofuran-2-yl)methyl Phosphate)
- 102-09-0(Diphenyl carbonate)
- 106-69-4(1,2,6-Hexanetriol)
- 3377-71-7(1-Benzyl-1H-indole)
- 76-02-8(trichloroacetyl chloride)
- 2743-40-0(H-Leu-OEt.HCl)
- 67-16-3(Thiamine disulfide)
- 111-36-4(butyl isocyanate)
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